Cas no 1309129-04-1 (3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine)

• Product Name: 3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine
• CAS No: 1309129-04-1
• MF: C₁₆H₁₇BrN₄O
• MW: 361.236382246017
• CID: 5989669
• PubChem ID: 56699607
• Update Time: 2025-10-29

3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine
• 3-[4-(4-bromobenzoyl)piperazin-1-yl]-6-methylpyridazine
• AKOS026684974
• (4-bromophenyl)(4-(6-methylpyridazin-3-yl)piperazin-1-yl)methanone
• (4-bromophenyl)-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methanone
• F5088-3446
• 1309129-04-1

• Inchi： 1S/C16H17BrN4O/c1-12-2-7-15(19-18-12)20-8-10-21(11-9-20)16(22)13-3-5-14(17)6-4-13/h2-7H,8-11H2,1H3
• InChI Key： WHSKOPFMXZQGCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CCN(C2=CC=C(C)N=N2)CC1)=O

Computed Properties

• Exact Mass: 360.05857g/mol
• Monoisotopic Mass: 360.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine

Introduction to Compound with CAS No 1309129-04-1 and Product Name *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine*

The compound with the CAS number *1309129-04-1* and the product name *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development. The molecular framework incorporates a piperazine ring and a pyridazine core, which are both pivotal in determining its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse biological activities. The presence of the *piperazin-1-yl* moiety in the compound suggests its utility in modulating various biological pathways. Piperazine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents, including antihistamines, antipsychotics, and antihypertensives. The incorporation of a *4-bromobenzoyl* group further enhances the compound's potential by introducing a polar, aromatic component that can interact with biological targets.

The *6-methylpyridazine* moiety adds another layer of complexity to the compound's structure. Pyridazine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 6-position of the pyridazine ring is particularly noteworthy, as it can influence the electronic properties of the molecule and its interactions with biological targets. This structural feature makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of molecular diversity in drug discovery. The unique combination of functional groups in *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* positions it as a versatile scaffold for developing novel therapeutic agents. Computational studies have shown that this compound exhibits favorable physicochemical properties, including good solubility and metabolic stability, which are essential for its potential use in clinical settings.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on identifying new targets for treating neurological disorders, cancer, and infectious diseases. The structural features of *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* make it an attractive candidate for further exploration in these areas. For instance, preliminary studies suggest that it may interact with specific enzymes and receptors involved in neurodegenerative diseases, offering a new avenue for therapeutic intervention.

In addition to its pharmacological potential, this compound also exhibits interesting chemical properties that make it valuable for synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to design derivatives with tailored properties. This flexibility is crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The synthesis of *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for scalable production, which is essential for pharmaceutical applications.

As research continues to uncover new applications for this compound, it is likely that its significance in pharmaceutical chemistry will grow. Collaborative efforts between academic researchers and industry scientists are essential to fully explore its potential and translate laboratory findings into clinical therapies. The development of innovative drug candidates like *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* represents a cornerstone of modern medicine and underscores the importance of continued investment in chemical research.

In conclusion, the compound with CAS number *1309129-04-1* and product name *3-4-(4-bromobenzoyl)piperazin-1-yl-6-methylpyridazine* exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest to develop novel therapeutic agents. As research progresses, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.